Cas no 1164539-54-1 (N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide)

• Product Name: N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide
• CAS No: 1164539-54-1
• MF: C₁₆H₁₃N₃O₅S₂
• MW: 391.42152094841
• CID: 6022332
• PubChem ID: 4576979
• Update Time: 2025-07-09

N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide
• (Z)-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide
• Benzamide, N-[3-methyl-6-(methylsulfonyl)-2(3H)-benzothiazolylidene]-2-nitro-, [N(Z)]-
• AKOS024602952
• N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-nitrobenzamide
• SR-01000010458
• SR-01000010458-1
• MLS000723310
• Oprea1_685371
• SMR000236518
• 1164539-54-1
• F1105-0450
• CHEMBL3209218
• N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide

• Inchi： 1S/C16H13N3O5S2/c1-18-13-8-7-10(26(2,23)24)9-14(13)25-16(18)17-15(20)11-5-3-4-6-12(11)19(21)22/h3-9H,1-2H3/b17-16-
• InChI Key： ADGKPBVDXZLRFK-MSUUIHNZSA-N
• SMILES： C(/N=C1/N(C)C2=CC=C(S(C)(=O)=O)C=C2S/1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 391.02966287g/mol
• Monoisotopic Mass: 391.02966287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 660.5±65.0 °C(Predicted)
• pka: -3.49±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide

Recent Advances in the Study of N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide (CAS: 1164539-54-1)

The compound N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide (CAS: 1164539-54-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The structural motif of the benzothiazole ring, combined with the nitrobenzamide group, confers high selectivity and binding affinity to target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise interactions between this compound and its biological targets.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of cancer therapy. The compound has shown efficacy in inhibiting the proliferation of certain cancer cell lines, with minimal cytotoxicity to normal cells. These findings suggest its potential as a lead compound for the development of novel anticancer agents. Additionally, its anti-inflammatory properties are being explored for the treatment of chronic inflammatory diseases.

The synthesis of N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide has been optimized to improve yield and purity, facilitating further preclinical studies. Recent advancements in synthetic methodologies have enabled the production of derivatives with enhanced pharmacokinetic properties, paving the way for future structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in terms of bioavailability and metabolic stability. Ongoing research is focused on addressing these issues through the design of prodrugs and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide represents a promising candidate for further investigation in the fields of oncology and inflammation. Its unique chemical structure and biological activity underscore the importance of continued research to fully realize its therapeutic potential.